Methyl 2-cyano-5-methoxybenzoate
Overview
Description
Methyl 2-cyano-5-methoxybenzoate is a chemical compound that is structurally related to various benzoate derivatives, which are often studied for their diverse applications in pharmaceuticals, cosmetics, and food preservation. While the specific compound is not directly mentioned in the provided papers, insights can be drawn from closely related compounds.
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions, including the formation of intermediates such as pyrazole and oxadiazole derivatives, as seen in the synthesis of novel 5-(3-aryl-1H-pyrazol-5-yl)-2-(6-methoxy-3-methylbenzofuran-2-yl)-1,3,4-oxadiazole derivatives . The Diels-Alder reaction is another method used to synthesize complex molecules like methyl 2-benzamido-4-(3,4-dimethoxyphenyl)-5-methylbenzoate . These methods could potentially be adapted for the synthesis of methyl 2-cyano-5-methoxybenzoate.
Molecular Structure Analysis
X-ray crystallography is a common technique used to determine the molecular structure of compounds. For instance, the structure of 2-amino-3-cyano-4-(4-methylphenyl)-6-methoxyl-1,4,9,10-tetrahydrobenzo[f]chromene was elucidated using this method, revealing interesting planarity in the pyran ring . Similarly, the structure of methyl 4-hydroxybenzoate was determined, showing extensive intermolecular hydrogen bonding . These studies provide a foundation for understanding the potential molecular structure of methyl 2-cyano-5-methoxybenzoate.
Chemical Reactions Analysis
The reactivity of methoxybenzoate derivatives can be inferred from studies on similar compounds. For example, the synthesis of 6-methoxy-3-methylbenzofurano-4,7-quinone involved the formation of dimers and a trimer, indicating the potential for methyl 2-cyano-5-methoxybenzoate to undergo dimerization or other complex reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of methoxybenzoate derivatives have been extensively studied. Thermochemical properties such as combustion and vaporization enthalpies, as well as molar enthalpies of formation, were determined for methyl 2- and 4-methoxybenzoates . These properties are crucial for understanding the stability and reactivity of the compounds. Additionally, the study of methyl 4-hydroxybenzoate revealed its antimicrobial properties, which are significant for its use in various industries .
Scientific Research Applications
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Synthesis of other compounds : This compound can be used in the synthesis of a wide range of other compounds. The specific methods and procedures would depend on the target compound being synthesized .
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Pharmaceutical research : Compounds like this can be used in the development of new drugs. They can serve as building blocks in the synthesis of complex molecules with potential therapeutic effects .
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Material science : Such compounds can be used in the development of new materials, including polymers and nanomaterials .
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Analytical chemistry : They can be used as standards or reagents in various analytical techniques, such as chromatography or spectrophotometry .
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Biochemistry : These compounds can be used in biochemical research, for example, as substrates or inhibitors in enzymatic reactions .
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Environmental science : They can be used in studies related to environmental contamination and remediation .
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Synthesis of other compounds : This compound can be used in the synthesis of a wide range of other compounds. The specific methods and procedures would depend on the target compound being synthesized .
-
Pharmaceutical research : Compounds like this can be used in the development of new drugs. They can serve as building blocks in the synthesis of complex molecules with potential therapeutic effects .
-
Material science : Such compounds can be used in the development of new materials, including polymers and nanomaterials .
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Analytical chemistry : They can be used as standards or reagents in various analytical techniques, such as chromatography or spectrophotometry .
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Biochemistry : These compounds can be used in biochemical research, for example, as substrates or inhibitors in enzymatic reactions .
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Environmental science : They can be used in studies related to environmental contamination and remediation .
Safety And Hazards
“Methyl 2-cyano-5-methoxybenzoate” is considered hazardous. It has been assigned the GHS07 pictogram, and the signal word is "Warning" . The hazard statement is H302, which indicates that it is harmful if swallowed . The precautionary statements include P280 (wear protective gloves/protective clothing/eye protection/face protection), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing) .
properties
IUPAC Name |
methyl 2-cyano-5-methoxybenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3/c1-13-8-4-3-7(6-11)9(5-8)10(12)14-2/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIRZMMZVHCFIAK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C#N)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50438177 |
Source
|
| Record name | METHYL 2-CYANO-5-METHOXYBENZOATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50438177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-cyano-5-methoxybenzoate | |
CAS RN |
127510-95-6 |
Source
|
| Record name | Methyl 2-cyano-5-methoxybenzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=127510-95-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | METHYL 2-CYANO-5-METHOXYBENZOATE | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50438177 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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